Cas no 40307-11-7 (1-Ethyl-4-ethynylbenzene)

• Product Name: 1-Ethyl-4-ethynylbenzene
• CAS No: 40307-11-7
• MF: C₁₀H₁₀
• MW: 130.186402797699
• MDL: MFCD00173887
• CID: 55198
• PubChem ID: 142425
• Update Time: 2025-05-24

1-Ethyl-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-eth-1-ynylbenzene
• 1-ETHYL-4-ETHYNYL-BENZENE
• 4-ETHYLPHENYLACETYLENE
• BENZENE, 1-ETHYL-4-ETHYNYL-
• Benzene, 1-ethyl-4-ethynyl- (6CI, 9CI)
• 1-ETH-1-YNYL-4-ETHYLBENZENE
• 4-Ethylethynylbenzene
• P-ETHYLPHENYLACETYLENE
• 1-Ethyl-4-ethynylbenzene
• p-Ethylethynylbenzene
• Ethyl-4-ethynylbenzene
• PubChem10925
• 4-ethyl-1-ethynylbenzene
• 1-Ethynyl-4-ethylbenzene
• ZNTJVJSUNSUMPP-UHFFFAOYSA-N
• 1-ETHYL,4-ETHYNYL-BENZENE
• SBB063670
• VZ21431
• TRA0072841
• L7

• MDL： MFCD00173887
• Inchi： 1S/C10H10/c1-3-9-5-7-10(4-2)8-6-9/h1,5-8H,4H2,2H3
• InChI Key： ZNTJVJSUNSUMPP-UHFFFAOYSA-N
• SMILES： C1(C=CC(C#C)=CC=1)CC

Computed Properties

• Exact Mass: 130.07800
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.930 g/mL at 25 °C(lit.)
• Melting Point: 0.92 g/cm3
• Boiling Point: 192°C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.5420(lit.)
• PSA: 0.00000
• LogP: 2.23030
• Sensitiveness: Sensitive to air
• Solubility: Not determined

1-Ethyl-4-ethynylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S16-S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Ethyl-4-ethynylbenzene

1-Ethyl-4-Ethynylbenzene: A Comprehensive Overview

1-Ethyl-4-ethynylbenzene, also known by its CAS number 40307-11-7, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring an ethyl group and an ethynyl group attached to a benzene ring, exhibits intriguing chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and materials research have further highlighted its significance as a building block for advanced materials and pharmaceuticals.

The molecular structure of 1-ethyl-4-ethynylbenzene consists of a benzene ring with two substituents: an ethyl group at the 1-position and an ethynyl group (a carbon-carbon triple bond) at the 4-position. This arrangement imparts the compound with unique electronic properties, making it an attractive candidate for applications in electronics and optoelectronics. Recent studies have demonstrated that the compound's ability to undergo various functionalization reactions can lead to the development of novel materials with tailored properties.

One of the most notable applications of 1-ethyl-4-ethynylbenzene lies in its use as a precursor for synthesizing conjugated polymers. These polymers are widely used in organic light-emitting diodes (OLEDs) and flexible electronics due to their excellent charge transport properties. Researchers have reported that incorporating 1-ethyl-4-ethynylbenzene-derived units into polymer backbones can significantly enhance the efficiency and stability of these devices. This has opened new avenues for the development of next-generation electronic materials.

In addition to its role in materials science, 1-ethyl-4-ethynylbenzene has also found applications in drug discovery and medicinal chemistry. The compound's ability to participate in click chemistry reactions, such as the Huisgen cycloaddition, has made it a valuable tool for constructing complex molecular architectures. Recent studies have explored its potential as a scaffold for designing bioactive molecules with anti-cancer and anti-inflammatory properties.

The synthesis of 1-ethyl-4-ethynylbenzene typically involves Friedel-Crafts alkylation or acylation followed by subsequent functionalization steps. However, recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have further cemented the compound's position as an essential intermediate in organic synthesis.

From a sustainability perspective, researchers are increasingly focusing on developing eco-friendly routes for synthesizing 1-ethyl-4-ethynylbenzene. Green chemistry approaches, such as using renewable feedstocks or catalytic systems that minimize waste generation, are being explored to align with global efforts toward sustainable chemical manufacturing.

In conclusion, 1-Ethyl-4-Ethynylbenzene, CAS No. 40307-11-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic methodologies and material science, positions it as a key player in the development of advanced technologies. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to both academic and industrial sectors.